4-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H12BrNO2S2/c1-7-2-3-17-11(7)9(15)5-14-12(16)10-4-8(13)6-18-10/h2-4,6,9,15H,5H2,1H3,(H,14,16)
• InChI Key: GLLLZOXPJQPLOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)C2=CC(=CS2)Br)O
• Molecular Formula: C12H12BrNO2S2
• Molecular Weight: 346.3 g/mol

Description

Thiophene is a five-membered heterocyclic compound that contains a sulfur atom. It is an essential heterocyclic compound with a variety of properties and applications. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur atom with the formula C4H4S. It is considered a structural alert.

Chemical Reactions Analysis

Thiophene and its derivatives show a variety of chemical reactions. For example, the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic ester under basic conditions generates 3-hydroxy-2-thiophene carboxylic derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antimicrobial Activity

• . Researchers are exploring its potential as an antimicrobial agent.

Organic Synthesis

• . Its unique structure makes it useful for constructing more complex molecules.

Mechanism of Action

While the specific mechanism of action for “4-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)thiophene-2-carboxamide” is not available, thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

While specific safety and hazard information for “4-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)thiophene-2-carboxamide” is not available, it’s important to handle all chemicals with appropriate safety measures. For example, 2-Bromo-3-methylthiophene has hazard statements H302 + H312 + H332 - H315 - H319 - H335.

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for medicinal chemists.